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Introduction
Dual-graphite batteries (DGBs) represent a promising energy storage technology that utilizes

graphite as both the anode and the cathode material. This design eliminates the need for

expensive and resource-limited transition metals found in conventional lithium-ion batteries.

The working principle of a DGB relies on the intercalation and de-intercalation of anions and

cations from the electrolyte into the graphite layers of the cathode and anode, respectively,

during charging and discharging.

Potassium-ion based dual-graphite batteries (K-DGBs) are particularly attractive due to the

natural abundance and low cost of potassium. In this system, potassium ions (K⁺) intercalate

into the anode's graphite layers, forming potassium graphite (KC₈), while anions from the

electrolyte intercalate into the cathode's graphite layers. This application note provides detailed

protocols for the synthesis of potassium graphite, the assembly of a K-DGB, and its

electrochemical characterization.

Data Presentation
The following tables summarize the key performance parameters of potassium-based dual-

graphite batteries as reported in the literature.
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Table 1: Electrochemical Performance of Potassium Dual-Graphite Batteries

Electrolyt
e
Composit
ion

Anode
Reversibl
e
Capacity
(mAh g⁻¹)

Cathode
Reversibl
e
Capacity
(mAh g⁻¹)

Average
Discharg
e Voltage
(V)

Coulombi
c
Efficiency
(%)

Cycle Life
Referenc
e

0.8 M

KPF₆ in

EC:DEC

~200 ~60 ~4.0 >98%

>100

cycles with

high

capacity

retention

[1]

1 M KTFSI

in

Pyr₁₄TFSI

+ 2 wt.%

ES

~230
>42 (at 250

mA g⁻¹)
3.4 - 5.0 >99%

95%

capacity

retention

after 1500

cycles

[2]

1 M KPF₆

in EC/DMC

Not

specified
62 ~3.96

Not

specified

Stable

cycling
[3][4]

Highly

Concentrat

ed

Electrolyte

(e.g., 4 M

KFSI in

EMC)

~250 ~50 >4.5 >99.5%

Stable

cycling with

improved

rate

capability

[5]

EC: Ethylene Carbonate, DEC: Diethyl Carbonate, KPF₆: Potassium Hexafluorophosphate,

KTFSI: Potassium Bis(trifluoromethanesulfonyl)imide, Pyr₁₄TFSI: N-butyl-N-methylpyrrolidinium

bis(trifluoromethanesulfonyl)imide, ES: Ethylene Sulfite, EMC: Ethyl Methyl Carbonate, KFSI:

Potassium Bis(fluorosulfonyl)imide.
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Protocol 1: Synthesis of Potassium Graphite (KC₈) via
Molten Potassium Method
This protocol describes the synthesis of the potassium-graphite intercalation compound, KC₈, a

key component for the anode of a K-DGB.

Materials:

High-purity potassium metal

Natural graphite powder

Mineral oil (for storing potassium)

Pentane (for washing potassium)

Inert gas (Argon or Nitrogen)

Schlenk line or glovebox

High-temperature tube furnace or oil bath

Quartz or Pyrex reaction tube

Stirring bar

Safety Precautions:

Potassium metal is highly reactive and pyrophoric. Handle it exclusively under an inert

atmosphere (glovebox or Schlenk line).

Always wear appropriate personal protective equipment (PPE), including safety glasses,

flame-retardant lab coat, and gloves.

Molten potassium is extremely hazardous. Ensure the experimental setup is stable and

secure.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1172867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Have a Class D fire extinguisher or dry sand readily available for metal fires. Do not use

water, CO₂, or soda-acid extinguishers on potassium fires.

The reaction should be carried out in a well-ventilated fume hood.

Procedure:

Preparation of Potassium:

Under an inert atmosphere, carefully cut a piece of potassium metal to the desired

stoichiometric amount (molar ratio of K:C should be slightly greater than 1:8 to ensure

complete reaction of graphite).

Remove the protective mineral oil layer by washing the potassium piece with anhydrous

pentane.

Dry the potassium thoroughly.

Reaction Setup:

Place the graphite powder and a magnetic stir bar into the reaction tube.

Add the cleaned and dried potassium metal to the reaction tube.

Seal the reaction tube and connect it to a Schlenk line. Evacuate the tube and backfill with

inert gas three times to ensure an oxygen-free environment.

Reaction:

Heat the reaction tube to 200-250°C using a tube furnace or an oil bath.[3]

Once the potassium melts (melting point: 63.5°C), begin stirring the mixture.

Continue heating and stirring for 2-4 hours. The color of the mixture will change from black

to a characteristic bronze or copper color, indicating the formation of KC₈.[3]

Cooling and Storage:
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After the reaction is complete, turn off the heat and allow the reaction tube to cool to room

temperature under the inert atmosphere.

Once cooled, transfer the resulting KC₈ powder to an airtight container inside a glovebox

for storage. KC₈ is air and moisture sensitive.

Protocol 2: Assembly of a Potassium Dual-Graphite Coin
Cell (CR2032)
This protocol details the assembly of a CR2032-type coin cell for electrochemical testing of the

K-DGB. All assembly steps must be performed in an argon-filled glovebox with H₂O and O₂

levels below 0.1 ppm.

Materials:

KC₈ (anode active material)

Natural graphite (cathode active material)

Carbon black (conductive additive)

Polyvinylidene fluoride (PVDF) binder

N-Methyl-2-pyrrolidone (NMP) solvent

Copper foil (anode current collector)

Aluminum foil (cathode current collector)

Electrolyte (e.g., 1 M KPF₆ in a 1:1 v/v mixture of ethylene carbonate and diethyl carbonate)

Microporous separator (e.g., Celgard 2400)

CR2032 coin cell components (casings, spacers, springs)

Slurry casting machine (doctor blade)

Vacuum oven
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Coin cell crimper

Procedure:

Electrode Slurry Preparation:

Anode: Prepare a slurry by mixing KC₈, carbon black, and PVDF in a weight ratio of 8:1:1

in NMP.

Cathode: Prepare a separate slurry with the same 8:1:1 weight ratio using natural

graphite, carbon black, and PVDF in NMP.

Stir the slurries overnight to ensure homogeneity.

Electrode Casting:

Cast the anode slurry onto the copper foil and the cathode slurry onto the aluminum foil

using a doctor blade to achieve a uniform thickness.

Dry the cast electrodes in a vacuum oven at 80-120°C for 12 hours to completely remove

the NMP solvent.

Electrode Punching:

Punch circular electrodes from the dried sheets. For a CR2032 coin cell, a typical diameter

for the anode is 15 mm and for the cathode is 14 mm. The anode is made slightly larger to

prevent potassium plating on the edges.

Coin Cell Assembly (inside a glovebox):

Place the cathode disc in the center of the larger coin cell casing.

Add a few drops of electrolyte to wet the cathode surface.

Place a separator disc (typically 19 mm diameter) on top of the cathode.

Add a few more drops of electrolyte to saturate the separator.
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Place the anode disc on top of the separator.

Add a spacer and a spring on top of the anode.

Place the smaller coin cell cap on top.

Crimp the coin cell using a coin cell crimper to ensure a hermetic seal.

Protocol 3: Electrochemical Characterization
This protocol outlines the standard electrochemical tests to evaluate the performance of the

assembled K-DGB.

Equipment:

Battery cycler

Potentiostat with frequency response analyzer (for Electrochemical Impedance

Spectroscopy)

Procedures:

Resting Period:

Let the assembled coin cell rest for at least 12 hours before testing to allow for complete

wetting of the electrodes and separator by the electrolyte.

Galvanostatic Cycling (Charge-Discharge Test):

Cycle the cell at a constant current within a defined voltage window. For K-DGBs, a typical

voltage range is 3.0 V to 5.0 V.

Perform the initial cycles at a low C-rate (e.g., C/20, where 1C corresponds to a full

charge/discharge in one hour) for formation of a stable solid-electrolyte interphase (SEI).

Subsequent cycles can be performed at higher C-rates (e.g., C/10, C/5, 1C, etc.) to

evaluate the rate capability.
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Record the specific capacity (mAh g⁻¹), coulombic efficiency (%), and energy density (Wh

kg⁻¹) for each cycle.

Cyclic Voltammetry (CV):

Scan the cell at a slow voltage sweep rate (e.g., 0.1 mV s⁻¹) within the operating voltage

window.

The resulting voltammogram will show the redox peaks corresponding to the intercalation

and de-intercalation of potassium ions and anions.

Electrochemical Impedance Spectroscopy (EIS):

Measure the impedance of the cell over a wide frequency range (e.g., 100 kHz to 0.01 Hz)

at a specific state of charge (e.g., fully charged or discharged).

The resulting Nyquist plot can be used to analyze the internal resistance of the cell,

including the electrolyte resistance, charge transfer resistance, and diffusion limitations.
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Caption: Working mechanism of a potassium dual-graphite battery during charging and

discharging.
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Caption: Experimental workflow for the application of potassium graphite in dual-graphite

batteries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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